5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole

• IUPAC Name: 5-methyl-3-(1-phenylethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C11H12N2O/c1-8(10-6-4-3-5-7-10)11-12-9(2)14-13-11/h3-8H,1-2H3
• InChI Key: NWDFIUDLNNFBGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C(C)C2=CC=CC=C2
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol

Description

5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole is a heterocyclic compound that belongs to the oxadiazole family

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of hydrazides with carboxylic acids or their derivatives, such as esters or anhydrides, in the presence of dehydrating agents like phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2). The reaction is usually carried out under reflux conditions to facilitate the formation of the oxadiazole ring.

Industrial Production Methods

Industrial production of 5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxadiazole derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The oxadiazole ring can participate in substitution reactions with electrophiles or nucleophiles, leading to the formation of substituted oxadiazole derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or sodium borohydride (NaBH4) in methanol.

Substitution: Electrophilic or nucleophilic reagents under appropriate conditions, such as halogenation or alkylation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole N-oxides, while reduction can produce reduced oxadiazole derivatives. Substitution reactions can lead to a variety of substituted oxadiazole compounds with different functional groups.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It exhibits antimicrobial, antifungal, and antiviral activities, making it a candidate for the development of new therapeutic agents.

Medicine: The compound has shown potential as an anti-inflammatory, analgesic, and anticancer agent in preclinical studies.

Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to the inhibition of bacterial cell wall synthesis or disruption of membrane integrity. In cancer cells, the compound may induce apoptosis by activating specific signaling pathways or inhibiting key enzymes involved in cell proliferation.

Comparison with Similar Compounds

Similar Compounds

5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-thiadiazole: Similar structure but contains a sulfur atom instead of an oxygen atom in the ring.

5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-triazole: Contains an additional nitrogen atom in the ring.

5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxazole: Similar structure but lacks one nitrogen atom in the ring.

Uniqueness

5-(Methyl)-3-[(1-phenyl)ethyl]-1,2,4-oxadiazole is unique due to its specific ring structure, which imparts distinct chemical and biological properties. The presence of both nitrogen and oxygen atoms in the ring enhances its reactivity and potential for forming hydrogen bonds, making it a versatile compound for various applications.